Cas no 61799-20-0 (Acetonitrile, [3-(diethylamino)phenoxy]-)

Acetonitrile, [3-(diethylamino)phenoxy]- structure
61799-20-0 structure
Product Name:Acetonitrile, [3-(diethylamino)phenoxy]-
CAS No:61799-20-0
MF:C12H16N2O
MW:204.268242835999
CID:1629981
Update Time:2024-09-12

Acetonitrile, [3-(diethylamino)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [3-(diethylamino)phenoxy]-
    • (3-Diethylamino-phenoxy)-acetonitrile
    • Acetonitrile, 2-[3-(diethylamino)phenoxy]-
    • Inchi: 1S/C12H16N2O/c1-3-14(4-2)11-6-5-7-12(10-11)15-9-8-13/h5-7,10H,3-4,9H2,1-2H3
    • InChI Key: JIMINDVGIFGRHV-UHFFFAOYSA-N
    • SMILES: C(#N)COC1=CC=CC(N(CC)CC)=C1

Computed Properties

  • Exact Mass: 204.12638

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 325.9±17.0 °C(Predicted)
  • PSA: 36.26
  • pka: 5.89±0.30(Predicted)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.